Cas no 2012863-56-6 (1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid)

• Product Name: 1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid
• CAS No: 2012863-56-6
• MF: C₉H₈F₃N₃O₂
• MW: 247.1739320755
• CID: 5043034
• Update Time: 2025-11-05

1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-(trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid
• 1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidine-3-carboxylic acid
• 1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid

• Inchi： 1S/C9H8F3N3O2/c10-9(11,12)6-1-7(14-4-13-6)15-2-5(3-15)8(16)17/h1,4-5H,2-3H2,(H,16,17)
• InChI Key： AHQHGUQXWOPVFE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CC(C(=O)O)C1)(F)F

Computed Properties

• Exact Mass: 247.05686099 g/mol
• Monoisotopic Mass: 247.05686099 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.3
• Molecular Weight: 247.17

Additional information on 1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid

Introduction to 1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid (CAS No. 2012863-56-6)

1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2012863-56-6, represents a unique structural motif that combines a pyrimidine ring with an azetidine moiety, both of which are well-documented scaffolds in drug discovery. The presence of a trifluoromethyl group at the 6-position of the pyrimidine ring introduces a high degree of lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules.

The compound’s structure is characterized by a carboxylic acid functional group at the 3-position of the azetidine ring, which serves as a potential site for further chemical modifications. This feature makes it an attractive intermediate for the synthesis of more complex derivatives with tailored pharmacological properties. The combination of these structural elements suggests that 1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid may exhibit a range of biological activities, particularly in contexts where both kinase inhibition and metabolic stability are desired.

In recent years, there has been a growing interest in pyrimidine-based compounds due to their versatility and efficacy as pharmacophores. Pyrimidines are fundamental components of nucleic acids and have been extensively explored in the development of antiviral, anticancer, and antimicrobial agents. The incorporation of a trifluoromethyl group into these molecules often enhances their binding affinity to biological targets, making them more potent and selective. For instance, trifluoromethylated pyrimidines have been shown to improve the pharmacokinetic profiles of drugs by increasing their bioavailability and reducing susceptibility to degradation by metabolic enzymes.

The azetidine ring, on the other hand, is a cyclic amide derivative that has been utilized in various drug candidates due to its ability to mimic natural amino acid structures. This structural motif can contribute to favorable interactions with biological targets, including enzymes and receptors. The carboxylic acid group in 1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid provides additional opportunities for derivatization, allowing for the creation of prodrugs or conjugates that can enhance delivery or target specificity.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting protein kinases. Protein kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently implicated in diseases such as cancer and inflammation. The pyrimidine-trifluoromethyl moiety is particularly relevant here, as trifluoromethylated kinase inhibitors have demonstrated high efficacy in preclinical studies. For example, compounds containing this structural feature have shown promise in inhibiting tyrosine kinases, which are overactive in many cancer cell lines.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with target proteins with greater accuracy. Molecular docking studies suggest that 1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid could bind to the ATP-binding pockets of protein kinases, potentially blocking substrate recognition and inhibiting enzymatic activity. These predictions are supported by experimental data from X-ray crystallography, which has revealed detailed structures of kinase-inhibitor complexes containing trifluoromethylated pyrimidines.

The carboxylic acid group at the 3-position of the azetidine ring may also participate in hydrogen bonding interactions with polar residues on the kinase active site. This could further enhance binding affinity and selectivity. Additionally, the presence of both hydrophobic (pyrimidine-trifluoromethyl) and hydrophilic (carboxylic acid) regions allows for favorable solubility properties, which are essential for oral bioavailability and tissue distribution.

In clinical research settings, derivatives of 1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid have been evaluated for their potential therapeutic effects. Preliminary studies indicate that certain analogs exhibit significant antitumor activity by inhibiting key signaling pathways involved in cell proliferation and survival. These findings align with broader trends in oncology research, where targeting aberrant kinase activity has become a cornerstone strategy for developing effective cancer therapies.

Beyond oncology, this compound may also find applications in treating inflammatory diseases. Protein kinases are also involved in mediating inflammatory responses, and modulating their activity has been shown to reduce inflammation and associated symptoms. The structural features of 1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid make it a promising candidate for further exploration in this area.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted pyrimidine derivatives and azetidine precursors, followed by functional group transformations such as carboxylation at the 3-position. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

Future research directions may focus on exploring novel derivatives of 1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid through structure-based drug design approaches. By leveraging computational tools and experimental data, scientists can identify modifications that enhance potency, selectivity, or pharmacokinetic properties. For instance, introducing additional substituents at strategic positions on the pyrimidine or azetidine rings could improve binding interactions with specific protein targets.

The development of new drug candidates is an iterative process that relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The insights gained from studying compounds like 1-(6-(Trifluoromethyl)pyrimidin-4-yl)azetidine-3-carboxylic acid contribute to our understanding of disease mechanisms and provide valuable starting points for therapeutic innovation. As research continues to uncover new biological functions and therapeutic opportunities for small molecules